Cas no 869071-75-0 (N'-{3-(4-fluorobenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N-(furan-2-yl)methylethanediamide)

• Product Name: N'-{3-(4-fluorobenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N-(furan-2-yl)methylethanediamide
• CAS No: 869071-75-0
• MF: C₁₈H₂₀FN₃O₆S
• MW: 425.431306838989
• CID: 6403846
• PubChem ID: 16194719
• Update Time: 2025-08-02

N'-{3-(4-fluorobenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N-(furan-2-yl)methylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-{3-(4-fluorobenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N-(furan-2-yl)methylethanediamide
• CHEMBL1391708
• SMR000324759
• AKOS024614562
• HMS2619D23
• N-[[3-(4-fluorophenyl)sulfonyl-1,3-oxazinan-2-yl]methyl]-N'-(furan-2-ylmethyl)oxamide
• 869071-75-0
• SR-01000017192
• SR-01000017192-1
• F1851-0052
• N1-((3-((4-fluorophenyl)sulfonyl)-1,3-oxazinan-2-yl)methyl)-N2-(furan-2-ylmethyl)oxalamide
• MLS000685895
• N'-{[3-(4-fluorobenzenesulfonyl)-1,3-oxazinan-2-yl]methyl}-N-[(furan-2-yl)methyl]ethanediamide

• Inchi： 1S/C18H20FN3O6S/c19-13-4-6-15(7-5-13)29(25,26)22-8-2-10-28-16(22)12-21-18(24)17(23)20-11-14-3-1-9-27-14/h1,3-7,9,16H,2,8,10-12H2,(H,20,23)(H,21,24)
• InChI Key： HTXHATHTPIMBPP-UHFFFAOYSA-N
• SMILES： C(NCC1N(S(C2=CC=C(F)C=C2)(=O)=O)CCCO1)(=O)C(NCC1=CC=CO1)=O

Computed Properties

• Exact Mass: 425.10568470g/mol
• Monoisotopic Mass: 425.10568470g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 678
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 126Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N'-{3-(4-fluorobenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N-(furan-2-yl)methylethanediamide

Introduction to N'-{3-(4-fluorobenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N-(furan-2-yl)methylethanediamide (CAS No. 869071-75-0)

N'-{3-(4-fluorobenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N-(furan-2-yl)methylethanediamide is a complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and chemical properties. This compound, identified by the CAS number 869071-75-0, belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive study in drug discovery and development.

The molecular structure of this compound features a N'-{3-(4-fluorobenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N-(furan-2-yl)methylethanediamide core, which integrates several key functional groups. The presence of a 4-fluorobenzenesulfonyl moiety contributes to its electronic properties and potential interactions with biological targets. Additionally, the oxazinan ring and the furan substituent enhance its molecular complexity, which is often associated with improved binding affinity and selectivity in drug candidates.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with high precision. Studies suggest that the N'-{3-(4-fluorobenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N-(furan-2-yl)methylethanediamide scaffold can interact with various enzymes and receptors, making it a versatile candidate for therapeutic applications. For instance, preliminary studies have indicated potential activity against enzymes involved in cancer metabolism and inflammation pathways.

The synthesis of this compound involves multi-step organic reactions, requiring precise control over reaction conditions to ensure high yield and purity. The introduction of the 4-fluorobenzenesulfonyl group is particularly critical, as it influences the compound's solubility and stability. Researchers have employed advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, to construct the complex core efficiently. These methods not only improve the scalability of production but also enhance the overall quality of the final product.

In vitro studies have demonstrated that N'-{3-(4-fluorobenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N-(furan-2-yl)methylethanediamide exhibits notable pharmacological properties. Its ability to modulate enzyme activity has been explored in detail, particularly in contexts related to metabolic disorders and neurodegenerative diseases. The furan moiety has been shown to enhance bioavailability, while the oxazinan ring provides structural rigidity necessary for effective binding. These characteristics make it an attractive candidate for further development into novel therapeutic agents.

One of the most exciting aspects of this compound is its potential in combination therapy. The unique combination of functional groups allows it to interact with multiple targets simultaneously, which could lead to synergistic effects in treating complex diseases. Researchers are investigating its efficacy in models of chronic illnesses such as diabetes and cardiovascular disorders. Preliminary results suggest that when used in conjunction with existing treatments, N'-{3-(4-fluorobenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N-(furan-2-yl)methylethanediamide can improve outcomes significantly.

The chemical stability of this compound under various conditions has also been thoroughly evaluated. Studies have shown that it maintains its integrity under standard storage conditions but may degrade when exposed to extreme temperatures or acidic environments. Understanding these stability profiles is crucial for optimizing formulation and ensuring long-term viability during clinical trials and commercialization efforts.

As research progresses, new applications for N'-{3-(4-fluorobenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N-(furan-2-y l)methylethanediamide are likely to emerge. Its structural versatility allows for modifications that could tailor its biological activity for specific therapeutic needs. Collaborative efforts between synthetic chemists and biologists will be essential in translating these findings into tangible medical benefits.

In conclusion, N'-{3-(4-fluorobenzenesulfonyl)-1,3-o xazinan -2 - ylmethyl } - N - ( furan - 2 - y l ) methylethanedi amide (CAS No. 869071 -75 -0) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities position it as a valuable asset in ongoing drug discovery initiatives. Continued research into its mechanisms of action and potential therapeutic applications will further solidify its role as a key player in modern medicine.